Bromine Bromine Bromine is a dark reddish-brown fuming liquid with a pungent odor. Denser than water and soluble in water. Hence sinks in water. Toxic by inhalation. Accelerates the burning of combustible material. It is very corrosive to tissue and to metals.
Bromine, also known as brom or BR2, belongs to the class of inorganic compounds known as homogeneous halogens. These are inorganic non-metallic compounds in which the largest atom is a nobel gas. Outside of the human body, bromine can be found in a number of food items such as orange bell pepper, bilberry, common grape, and white cabbage. This makes bromine a potential biomarker for the consumption of these food products. Bromine is a potentially toxic compound.
Dibromine is a diatomic bromine.
Brand Name: Vulcanchem
CAS No.: 7726-95-6
VCID: VC20888172
InChI: InChI=1S/Br2/c1-2
SMILES: BrBr
Molecular Formula: Br2
Molecular Weight: 159.81 g/mol

Bromine

CAS No.: 7726-95-6

Cat. No.: VC20888172

Molecular Formula: Br2

Molecular Weight: 159.81 g/mol

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Bromine - 7726-95-6

Specification

Description Bromine is a dark reddish-brown fuming liquid with a pungent odor. Denser than water and soluble in water. Hence sinks in water. Toxic by inhalation. Accelerates the burning of combustible material. It is very corrosive to tissue and to metals.
Bromine, also known as brom or BR2, belongs to the class of inorganic compounds known as homogeneous halogens. These are inorganic non-metallic compounds in which the largest atom is a nobel gas. Outside of the human body, bromine can be found in a number of food items such as orange bell pepper, bilberry, common grape, and white cabbage. This makes bromine a potential biomarker for the consumption of these food products. Bromine is a potentially toxic compound.
Dibromine is a diatomic bromine.
CAS No. 7726-95-6
Molecular Formula Br2
Molecular Weight 159.81 g/mol
IUPAC Name molecular bromine
Standard InChI InChI=1S/Br2/c1-2
Standard InChI Key GDTBXPJZTBHREO-UHFFFAOYSA-N
Impurities Typical, freshly prepared bromine from a modern plant is likely to be at least 99.9% pure. Probable impurities are chlorine, moisture & org material at levels of less than 50 ppm each. Specifications ... for reagent-grade bromine allow up to 0.3% chlorine, 0.05% iodine, 0.002% sulfur, & nonvolatile matter 0.015% maximum.
SMILES BrBr
Canonical SMILES BrBr
Boiling Point 139.2 °F at 760 mm Hg (EPA, 1998)
58.8 °C
139°F
Colorform Dark reddish-brown, volatile, mobile diatomic liquid; vaporizes at room temperature
Dense, dark red, mobile liquid; vaporizes readily at room temperature to give a red vapo
Melting Point 19 °F (EPA, 1998)
-7.2 °C
19°F

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